Cas no 27165-07-7 (Benzenediazonium,2-methyl-5-nitro-)

Benzenediazonium,2-methyl-5-nitro- structure
27165-07-7 structure
Product Name:Benzenediazonium,2-methyl-5-nitro-
CAS No:27165-07-7
MF:C7H6N3O2
MW:164.141440868378
CID:279047
PubChem ID:105775
Update Time:2025-04-19

Benzenediazonium,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenediazonium,2-methyl-5-nitro-
    • 2-METHOXY-5-NITROBENZENEDIAZONIUM
    • 2-methyl-5-nitrobenzenediazonium
    • 27165-07-7
    • EINECS 248-280-5
    • NS00049066
    • DTXSID90865342
    • Benzenediazonium, 2-methyl-5-nitro-
    • SCHEMBL6650087
    • Inchi: 1S/C7H6N3O2/c1-5-2-3-6(10(11)12)4-7(5)9-8/h2-4H,1H3/q+1
    • InChI Key: BTODPCCUJFGIMS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C)=C(C=1)[N+]#N)=O

Computed Properties

  • Exact Mass: 164.04608
  • Monoisotopic Mass: 164.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 71.29
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